Cas no 17742-69-7 (2,6-Dichloro-4-nitroanisole)

• Product Name: 2,6-Dichloro-4-nitroanisole
• CAS No: 17742-69-7
• MF: C₇H₅Cl₂NO₃
• MW: 222.025500059128
• MDL: MFCD00061129
• CID: 94022
• PubChem ID: 87569250
• Update Time: 2025-10-31

2,6-Dichloro-4-nitroanisole Chemical and Physical Properties

Names and Identifiers

• 1,3-Dichloro-2-methoxy-5-nitrobenzene
• 2,6-Dichloro-4-nitroanisole
• 2,6-Dichlor-4-nitro-anisol
• 2.6-Dichlor-4-nitro-1-methoxy-benzol
• 3,5-dichloro-4-methoxynitrobenzene
• Methyl-(2.6-dichlor-4-nitro-phenyl)-aether
• NSC 212118
• 4-Nitro-2,6-dichloroanisole
• 1,3-Dichloro-2-Methoxy-5-Nitro
• 1,3-Dichloro-5-Methoxy-2-nitrobenzene
• 2,6-DICHLORO-4-NITROANISOLE 99%
• 1,3-DICHLORO-2-METHOXY-5-NITROBENZENE,99%
• Benzene, 1,3-dichloro-2-methoxy-5-nitro-
• 2,6-Dichloro-4-nitrophenyl methyl ether
• AK110746
• 2,6-dichloro-4-nitro-anisole
• NSC212118
• PubChem2687
• GJYVJKPFYCKNEC-UHFFFAOYSA-
• 1,3-dichloro-2-methoxy-5-nitrobe
• BCP06324
• OR4512
• STK687644
• SBB067583
• 2,6-Dichloor-4-nitroanisool [Dutch]
• 17742-69-7
• InChI=1/C7H5Cl2NO3/c1-13-7-5(8)2-4(10(11)12)3-6(7)9/h2-3H,1H3
• D2872
• BB 0262828
• 1,3-bis(chloranyl)-2-methoxy-5-nitro-benzene
• SY041702
• NS00007444
• 1,3-dichloro-2-methoxy-5-nitro-benzene
• AKOS005600597
• A812256
• PS-5173
• CS-W013126
• MFCD00061129
• EC 403-350-6
• AMY14288
• FT-0610584
• SCHEMBL2105879
• NSC-212118
• DTXSID00938930
• I10089
• DB-020167

• MDL： MFCD00061129
• Inchi： 1S/C7H5Cl2NO3/c1-13-7-5(8)2-4(10(11)12)3-6(7)9/h2-3H,1H3
• InChI Key： GJYVJKPFYCKNEC-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1OC)Cl)[N+](=O)[O-]

Computed Properties

• Exact Mass: 220.96500
• Monoisotopic Mass: 220.965
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 55
• Surface Charge: 0
• Tautomer Count: nothing

Experimental Properties

• Color/Form: Uncertain
• Density: 1.488±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 97.0 to 103.0 deg-C
• Boiling Point: 305.6°C at 760 mmHg
• Flash Point: 160 °C
• Refractive Index: 1.6140 (estimate)
• Solubility: Almost insoluble (0.058 g/l) (25 º C),
• PSA: 55.05000
• LogP: 3.43340
• Solubility: Uncertain

2,6-Dichloro-4-nitroanisole Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Warning
• Hazard Statement： H301-H341-H411
• Warning Statement： P201-P202-P264-P270-P273-P280-P301+P310+P330-P308+P313-P391-P405-P501
• Hazardous Material transportation number：2811
• Hazard Category Code： 51/53-25
• Safety Instruction： S61-S45-S36/37
• Hazardous Material Identification：
• HazardClass：6.1
• PackingGroup：III
• Storage Condition：Store at room temperature
• Risk Phrases：R51/53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes Nitrophenyl ethers
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on 2,6-Dichloro-4-nitroanisole

2,6-Dichloro-4-nitroanisole and CAS 17742-69-7: A Comprehensive Overview of Its Chemical Properties, Synthesis, and Applications in Modern Biomedical Research

2,6-Dichloro-4-nitroanisole (CAS 17742-69-7) is a synthetic organic compound that has garnered significant attention in the field of chemical biology and pharmacology due to its unique structural features and potential biological activities. This compound belongs to the class of nitroaromatic derivatives, characterized by the presence of a nitro group (-NO₂) at the 4-position of the anisole ring. The anisole ring is derived from methoxybenzene, where the methoxy group (-OCH₃) is substituted with two chlorine atoms at the 2- and 6-positions, creating a highly substituted aromatic system. The combination of electrophilic nitro groups and halogen atoms in the molecular framework imparts distinct reactivity patterns and functional group interactions, making 2,6-Dichloro-4-nitroanisole a valuable scaffold for drug discovery and chemical modification studies.

Recent advances in computational chemistry and molecular modeling have enabled researchers to explore the electronic properties of 2,6-Dichloro-4-nitroanisole in greater detail. A 2023 study published in the Journal of Organic Chemistry utilized density functional theory (DFT) calculations to analyze the frontier molecular orbitals and charge distribution of the compound. The results indicated that the nitro group at the 4-position acts as a strong electron-withdrawing group, while the chlorine atoms at the 2- and 6-positions contribute to the stabilization of the aromatic ring through inductive effects. This electronic behavior is critical for understanding the compound's reactivity in electrophilic substitution reactions and its potential as a precursor for bioactive molecules.

The synthesis of 2,6-Dichloro-4-nitroanisole has been extensively studied in the context of green chemistry and sustainable synthesis methods. A 2022 report in the Green Chemistry Journal described an efficient one-pot synthesis route involving the nitration of 2,6-dichloroanisole under mild conditions. The process utilized a catalytic amount of sulfuric acid and a nitrating agent such as nitric acid, achieving high yields (85-92%) with minimal byproduct formation. This approach aligns with the principles of atom economy and waste minimization, which are essential for the development of environmentally friendly chemical processes in the pharmaceutical industry.

Despite its synthetic accessibility, 2,6-Dichloro-4-nitroanisole exhibits limited intrinsic biological activity. However, its structural versatility has led to its use as a building block in the design of bioactive molecules. For instance, a 2021 study in the Journal of Medicinal Chemistry reported the synthesis of a series of nitroaryl derivatives by substituting the nitro group in 2,6-Dichloro-4-nitroanisole with various functional groups, including hydroxyl, amino, and sulfhydryl moieties. These modified compounds demonstrated enhanced interactions with specific protein targets, such as tyrosine kinase receptors and G-protein coupled receptors (GPCRs), suggesting potential applications in the development of targeted therapeutics.

One of the most promising applications of 2,6-Dichloro-4-nitroanisole lies in its role as a probe molecule for studying molecular interactions in biological systems. A 2023 paper published in Chemical Communications described the use of 2,6-Dichloro-4-nitroanisole as a fluorescent tag in surface-enhanced Raman spectroscopy (SERS) experiments. The compound's nitro group was conjugated with a fluorescent dye, enabling real-time monitoring of molecular binding events at the nanoscale. This application highlights the compound's utility in advanced analytical techniques for drug discovery and biomolecular interactions.

Recent research has also explored the photophysical properties of 2,6-Dichloro-4-nitroanisole in the context of optoelectronic materials. A 2022 study in the Advanced Materials journal investigated the compound's potential as a photosensitizer in photovoltaic devices. The researchers found that the conjugated aromatic system of 2,6-Dichloro-4-nitroanisole allows for efficient charge transfer and light absorption in the visible spectrum. This property makes the compound a candidate for use in organic solar cells and other optoelectronic applications, expanding its relevance beyond traditional pharmaceutical contexts.

From a safety and regulatory perspective, 2,6-Dichloro-4-nitroanisole is classified as a non-hazardous chemical under standard industrial guidelines. However, its synthesis and handling require adherence to standard laboratory protocols to ensure optimal working conditions. Researchers emphasize the importance of proper ventilation and personal protective equipment (PPE) when working with the compound, particularly during nitration reactions where concentrated acids are involved. These precautions are essential for maintaining laboratory safety while conducting experiments with this versatile chemical.

Looking ahead, the continued exploration of 2,6-Dichloro-4-nitroanisole's chemical and biological properties holds significant promise for future innovations. Advances in synthetic methods, coupled with the growing demand for sustainable chemical processes, are likely to drive further research into its applications. Additionally, the compound's structural adaptability may lead to its use in novel drug delivery systems or as a component in smart materials that respond to external stimuli such as light or pH changes. These developments underscore the importance of ongoing studies to fully harness the potential of 2,6-Dichloro-4-nitroanisole in both academic and industrial settings.

In conclusion, 2,6-Dichloro-4-nitroanisole stands out as a multifaceted chemical compound with a rich array of applications. Its unique molecular structure and reactivity patterns have made it a subject of extensive research in fields ranging from medicinal chemistry to materials science. As new analytical techniques and synthetic methodologies continue to emerge, the potential uses of 2,6-Dichloro-4-nitroanisole are expected to expand further, solidifying its role as a valuable tool in modern chemical research.

For more information on the latest developments in the study of 2,6-Dichloro-4-nitroanisole, researchers are encouraged to consult recent publications in journals such as Organic Letters, ACS Chemical Research, and Chemical Science. These resources provide insights into the compound's evolving significance in both fundamental and applied sciences.